Cas no 81-50-5 (1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione)

1-Amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione is a functionalized anthraquinone derivative with a bromo-substituted aromatic core and an amino group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of dyes, pharmaceuticals, and advanced materials. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups enhances its reactivity in substitution and coupling reactions. Its methyl substituent at the 2-position further modifies steric and electronic properties, making it a versatile building block for tailored molecular structures. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione structure
81-50-5 structure
Product Name:1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione
CAS No:81-50-5
MF:C15H10BrNO2
MW:316.149403095245
MDL:MFCD00001221
CID:728926
PubChem ID:66480
Update Time:2025-06-07

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1-amino-4-bromo-2-methyl-
    • 1-amino-4-bromo-2-methylanthracene-9,10-dione
    • 1-AMINO-4-BROMO-2-METHYLANTHRAQUINONE
    • 1-amino-2-methyl-4-bromoanthraquinone
    • 1-Amino-4-brom-2-methyl-anthrachinon
    • 1-amino-4-bromo-2-methyl-9,10-anthracenedione
    • 9,10-Anthracenedione,1-amino-4-bromo-2-methyl
    • Anthraquinone,1-amino-4-bromo-2-methyl
    • 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione
    • 1-Amino-4-bromo-2-methyl-9,10-anthracenedione (ACI)
    • Anthraquinone, 1-amino-4-bromo-2-methyl- (6CI, 7CI, 8CI)
    • 1-Amino-2-methyl-4-bromo-9,10-anthraquinone
    • 1-Amino-3-bromo-2-methyl-9,10-anthraquinone
    • 4-Bromo-2-methyl-1-anthraquinonylamine
    • NSC 401160
    • 9,10-Anthracenedione, 1-amino-4-bromo-2-methyl-
    • 1-Amino-4-bromo-2-methylanthraquinone, 99%
    • DTXSID1058848
    • Q27281939
    • NSC-401160
    • 1-Amino-4-bromo-2-methylanthra-9,10-quinone #
    • UNII-K495LUA00R
    • NS00038129
    • AKOS000120858
    • 9, 1-amino-4-bromo-2-methyl-
    • NSC401160
    • SCHEMBL726339
    • Z104484146
    • 81-50-5
    • MFCD00001221
    • EINECS 201-355-6
    • UPCMLD0ENAT5889036:001
    • CS-0239268
    • EN300-20868
    • K495LUA00R
    • Anthraquinone, 1-amino-4-bromo-2-methyl-
    • MDL: MFCD00001221
    • Inchi: 1S/C15H10BrNO2/c1-7-6-10(16)11-12(13(7)17)15(19)9-5-3-2-4-8(9)14(11)18/h2-6H,17H2,1H3
    • InChI Key: VIQMJMDPUIBXQO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C(C)=CC=2Br)N)C(=O)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 314.98900
  • Monoisotopic Mass: 314.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
  • Melting Point: 245 °C (dec.) (lit.)
  • PSA: 60.16000
  • LogP: 3.69630
  • Solubility: Not determined

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine
Reference
The synthesis of some monomethylanthracenamines
Castle, Raymond N.; et al, Collection of Czechoslovak Chemical Communications, 1991, 56, 2269-77

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen bromide
Reference
Transformations of anthra[1,9-cd]isoxazol-6-ones in hydrohalic acids
Gornostaev, L. M.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1980, (11), 1471-3

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Hydrogen bromide Solvents: Methanol ;  5 min, 30 - 32 °C; 8 h, 30 - 32 °C
1.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt
Reference
Efficient, facile metal free protocols for the bromination of commercially important deactivated aminoanthracene-9,10-diones
Patil, Vilas V.; et al, Tetrahedron Letters, 2017, 58(26), 2608-2613

Production Method 4

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  20 min, 15 °C; 15 h, 35 °C; 35 °C → 50 °C; 4 h, 50 °C
Reference
Synthesis and color properties of novel polymeric dyes based on grafting of anthraquinone derivatives onto O-carboxymethyl chitosan
Lv, Dongjun; et al, RSC Advances, 2017, 7(53), 33494-33501

Production Method 5

Reaction Conditions
1.1 Reagents: Aluminum chloride Catalysts: Cyclohexene
Reference
Reaction of 6-oxo-6H-anthra[1,9-cd]isoxazoles with cyclohexene
Gornostaev, L. M.; et al, Zhurnal Organicheskoi Khimii, 1991, 27(8), 1762-4

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Raw materials

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Preparation Products

1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:81-50-5)1-氨基-4-溴基-2-甲基蒽醌
Order Number:LE1710073
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione

Introduction to 1-Amino-4-Bromo-2-Methyl-9,10-Dihydroanthracene-9,10-Dione (CAS No. 81-50-5)

1-Amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione, with the CAS number 81-50-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a substituted anthracene core and functional groups that offer a range of chemical and biological properties. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione is C16H13BrNO2. The compound features a 9,10-dihydroanthracene core with a bromine atom at the 4-position, a methyl group at the 2-position, and an amino group at the 1-position. These functional groups contribute to its reactivity and potential for forming various derivatives. The presence of the amino group makes it particularly interesting for applications in medicinal chemistry, where it can serve as a building block for more complex molecules.

In terms of physical properties, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione is typically a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 235°C, which is an important consideration for handling and processing. The compound's stability under various conditions has been studied extensively, and it is generally stable under standard laboratory conditions.

The synthesis of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has been reported using several methods. One common approach involves the bromination of 2-methylanthracene followed by reduction to form the dihydro derivative. The amino group can then be introduced through amination reactions. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the bromine and methyl groups sequentially. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

In recent years, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has been explored for its potential in medicinal chemistry. Studies have shown that compounds with similar structures exhibit anti-inflammatory and anticancer properties. For example, derivatives of this compound have been found to inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, its ability to form coordination complexes with metal ions has led to investigations into its use as a photosensitizer in photodynamic therapy (PDT) for cancer treatment.

Beyond medicinal applications, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronics. Research has demonstrated that derivatives of this compound can be used as active materials in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modification opens up new possibilities for developing advanced materials with tailored functionalities.

The environmental impact of 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione has also been a topic of interest. Studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in various applications. While preliminary results suggest that it is relatively stable in environmental conditions, ongoing research aims to provide more comprehensive data on its ecological footprint.

In conclusion, 1-amino-4-bromo-2-methyl-9,10-dihydroanthracene-9,10-dione (CAS No. 81-50-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:81-50-5)1-氨基-4-溴基-2-甲基蒽醌
LE1710073
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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